- Directed lithiation of unprotected pyridinecarboxylic acids: syntheses of halo derivatives, Tetrahedron, 2002, 58(33), 6723-6728
Cas no 90325-36-3 (5-Bromopyridine-3,4-dicarboxylic acid)
90325-36-3 structure
Product Name:5-Bromopyridine-3,4-dicarboxylic acid
CAS No:90325-36-3
MF:C7H4BrNO4
MW:246.014961242676
CID:798251
PubChem ID:21816770
Update Time:2024-10-26
5-Bromopyridine-3,4-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromopyridine-3,4-dicarboxylic acid
- 3,4-Pyridinedicarboxylicacid, 5-bromo-
- 3,4-Pyridinedicarboxylicacid,5-bromo
- 5-bromanylpyridine-3,4-dicarboxylic acid
- 5-Brom-cinchomeronsaeure
- 5-bromocinchomeronic acid
- 5-bromo-pyridine-3,4-dicarboxylic acid
- 5-Brom-pyridin-3,4-dicarbonsaeure
- 5-Bromo-3,4-pyridinedicarboxylic acid (ACI)
- DTXSID20618383
- AKOS015891675
- AT21187
- DB-081702
- 90325-36-3
- SCHEMBL21749937
-
- MDL: MFCD09702458
- Inchi: 1S/C7H4BrNO4/c8-4-2-9-1-3(6(10)11)5(4)7(12)13/h1-2H,(H,10,11)(H,12,13)
- InChI Key: ODVOJWAGUGFOCF-UHFFFAOYSA-N
- SMILES: O=C(C1C(C(O)=O)=C(Br)C=NC=1)O
Computed Properties
- Exact Mass: 244.93200
- Monoisotopic Mass: 244.93237g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 87.5Ų
Experimental Properties
- PSA: 87.49000
- LogP: 1.24050
5-Bromopyridine-3,4-dicarboxylic acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromopyridine-3,4-dicarboxylic acid Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Chemenu | CM174473-1g |
5-Bromopyridine-3,4-dicarboxylic acid |
90325-36-3 | 95% | 1g |
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| Chemenu | CM174473-1g |
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| eNovation Chemicals LLC | Y1254935-250mg |
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$875 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1254935-1g |
5-Bromopyridine-3,4-dicarboxylic acid |
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| Alichem | A029186277-1g |
5-Bromopyridine-3,4-dicarboxylic acid |
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| 1PlusChem | 1P006S75-100mg |
5-Bromopyridine-3,4-dicarboxylic acid |
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| 1PlusChem | 1P006S75-250mg |
5-Bromopyridine-3,4-dicarboxylic acid |
90325-36-3 | 95% | 250mg |
$608.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1602800-250mg |
5-Bromopyridine-3,4-dicarboxylic acid |
90325-36-3 | 98% | 250mg |
¥7182.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1602800-1g |
5-Bromopyridine-3,4-dicarboxylic acid |
90325-36-3 | 98% | 1g |
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| Crysdot LLC | CD11021115-1g |
5-Bromopyridine-3,4-dicarboxylic acid |
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$442 | 2024-07-19 |
5-Bromopyridine-3,4-dicarboxylic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Piperidine, 2,2,6,6-tetramethyl-, lithium salt (1:1) Solvents: Tetrahydrofuran , Hexane ; 30 min, -50 °C
1.2 -
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 3, rt
1.2 -
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 3, rt
Reference
5-Bromopyridine-3,4-dicarboxylic acid Raw materials
5-Bromopyridine-3,4-dicarboxylic acid Preparation Products
5-Bromopyridine-3,4-dicarboxylic acid Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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